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Get Quote

Hydrate isomerism, a fascinating subset of structural isomerism, occurs when water molecules
act as ligands within the coordination sphere of a metal ion or exist as free molecules within the
crystal lattice.[1] The classic and most studied example of this phenomenon is chromium(lil)
chloride hexahydrate (CrCls-6H20), which exists in three distinct, isolable isomeric forms.[2][3]
These isomers exhibit significant differences in their chemical and physical properties, including
color, ionic reactivity, and electrical conductivity, stemming from the arrangement of water and
chloride ligands around the central chromium(lIl) ion.[4]

This guide provides a detailed comparison of the three primary hydrate isomers of CrClz-6Hz20,
supported by experimental data and protocols for their synthesis and characterization.

Comparison of Hydrate Isomers

The distinct properties of the three isomers are a direct consequence of which ligands—water
or chloride—are bound directly to the Cr(lll) center and which ions exist outside the
coordination sphere. This structural difference is the basis for their varying behaviors in
solution.
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[Cr(H20)4CI2]CI-2H2
Property 5 [Cr(H20)sCI]CI2-H20  [Cr(H20)e]Cl3

Dichloridotetraaquach  Chloridopentaaquachr )
Hexaaquachromium(ll

IUPAC Name romium(lll) chloride omium(lll) chloride )
_ ) chloride
dihydrate monohydrate
Violet / Greyish-
Common Color Dark Green[2] Pale Green|[2]
Blue[5][6]
] ] [Cr(H20)4Cl2]* and [Cr(H20)sClJ2* and
lons in Solution [Cr(H20)6]3* and 3CI~
Cl- 2CI-
Total lons per Formula
. 2[7] 3 4[7]
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Free ClI- lons 1[2] 2[2] 3[2]
Relative Molar ) )
o Lowest[7] Intermediate Highest
Conductivity
] Shifted from violet
UV-Vis Amax (nm) ~630 nm ) ~400 nm, ~580 nm[6]
isomer
AgNOs Precipitate 1 mole of AgCl 2 moles of AgCl 3 moles of AgCl

Interconversion and Synthesis Workflow

The hydrate isomers of chromium(lll) chloride can be interconverted by altering experimental
conditions. The commercially available dark green isomer often serves as the starting material
for the synthesis of the other two forms. The following diagram illustrates the logical workflow
for the synthesis and interconversion of these isomers.
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Caption: Synthetic pathways for the interconversion of chromium(lll) chloride hydrate isomers.

Experimental Protocols

The differentiation and synthesis of these isomers are foundational experiments in inorganic
chemistry, illustrating key principles of coordination chemistry.

Synthesis of Isomers

e [Cr(H20)4CI2]CI-2H20 (Dark Green Isomer): This isomer is the most common commercially
available form of chromium(lll) chloride hexahydrate and typically serves as the starting
material.[5]

e Preparation of [Cr(H20)sCI|Cl2-H20 (Pale Green Isomer): This procedure is adapted from
Pass and Sutcliffe.[5]

o Dissolve 14 g of the dark green isomer, [Cr(H20)4Cl2]CI-2H20, in 20 mL of water.

o Reflux the solution for 10 minutes. This process substitutes a coordinated chloride ion with
a water molecule.

o Cool the resulting green solution in an ice bath and saturate it with a stream of hydrogen
chloride gas.

o Prepare a solution of 300 mL of diethyl ether saturated with dry hydrogen chloride gas in
an ice bath.

o Pour the agueous chromium chloride solution into 200 mL of the HCl-ether solution and
stir mechanically for 30 minutes in the ice bath.

o Filter the resulting crystals, wash them with the remaining HCI-ether solution, and dry
them on filter paper.

o Preparation of [Cr(H20)6]Cls (Violet Isomer):[5]

o Prepare a solution of 10 g of chrome alum (KCr(SOa4)2:12H20) in a mixture of 40 mL of
concentrated hydrochloric acid and 10 mL of water.
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Cool the solution in an ice bath and filter it.

[e]

o

Transfer the filtrate to a washing bottle cooled with ice and saturate the solution with
hydrogen chloride gas until it becomes nearly colorless.

o

Filter the greyish-blue crystals that precipitate.

[¢]

Wash the product with acetone and then ether, and dry on filter paper.

Characterization Methods

A. Determination of lonic Chloride

This experiment quantitatively distinguishes the isomers by measuring the number of chloride
ions in the ionization sphere (outside the coordination complex).[1]

e Protocol:
o Accurately weigh about 100 mg of one of the isomers.

o Dissolve the sample in 20 mL of cold deionized water. To prevent the conversion to the
hexaaqua (violet) form, prepare the solution just before titration and keep it cold.[5]

o Add a few drops of a silver nitrate (AgNO3) solution.
o The formation of a white precipitate (AgCl) indicates the presence of free chloride ions.

o The amount of precipitate formed can be determined gravimetrically and will correspond to
1, 2, or 3 moles of AgCI per mole of complex for the dark green, pale green, and violet
isomers, respectively.

B. Conductance Measurements

Molar conductivity is directly related to the number of ions present in a solution.[8] By
measuring the conductivity, one can infer the number of ions produced by each isomer upon
dissolution.

e Protocol:
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o Prepare 0.01 M aqueous solutions of each of the three isomers.

o Measure the electrical conductance of each solution immediately after preparation using a
calibrated conductivity meter.

o The expected trend in conductivity will be: [Cr(H20)s]Cls (4 ions) > [Cr(H20)sCI|Cl2-H20 (3
ions) > [Cr(H20)4CI2]CI-2H20 (2 ions).[7]

C. UV-Visible Spectrophotometry

The color of a transition metal complex is determined by the electronic transitions between d-
orbitals, the energy of which is dictated by the ligands coordinated to the metal (Ligand Field
Theory). As the ligands in the inner coordination sphere change from chloride to water, the
absorption spectrum shifts.

e Protocol:

o

Prepare dilute agueous solutions of each isomer of a known concentration.

o Record the UV-Visible absorption spectrum for each solution over a range of
approximately 350-750 nm.

o The violet [Cr(H20)¢]3* ion typically shows two primary absorption bands around 400 nm
and 580 nm.[6]

o As water ligands are replaced by chloride ions, these absorption maxima will shift to
longer wavelengths (a red shift), corresponding to the change in color to green.[9] For
instance, the dark green [Cr(H20)4Cl2]* complex exhibits a maximum absorption at
approximately 630 nm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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